Cas no 40995-39-9 (Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 40995-39-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD24674750
• CID: 3233090
• PubChem ID: 21783764
• Update Time: 2025-11-02

Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-FORMYL-1-METHYL-, ETHYL ESTER
• ethyl 3-formyl-1-methylpyrazole-4-carboxylate
• Z1511755833
• Ethyl3-formyl-1-methyl-1H-pyrazole-4-carboxylate
• EN300-155773
• 40995-39-9
• Ethyl 3-formyl-1-methyl-1H-pyrazole-4-carboxylate
• MFCD24674750
• QBA99539
• Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate

• MDL： MFCD24674750
• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)6-4-10(2)9-7(6)5-11/h4-5H,3H2,1-2H3
• InChI Key： WUHFNNFLPCZKIV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=O)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 182.06914219Da
• Monoisotopic Mass: 182.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 331.2±27.0 °C at 760 mmHg
• Flash Point: 154.1±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Guide to Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 40995-39-9)

Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 40995-39-9) is a versatile pyrazole derivative widely used in pharmaceutical and agrochemical research. This compound, characterized by its formyl and ester functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structure makes it valuable for developing drug candidates and crop protection agents, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for heterocyclic compounds like Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate reflects the pharmaceutical industry's focus on targeted therapies and precision medicine. Researchers frequently search for "pyrazole derivatives in drug discovery" or "synthetic routes for 1H-pyrazole-4-carboxylates," highlighting its relevance in modern medicinal chemistry. This compound’s adaptability also makes it a subject of interest in AI-driven molecular design, where computational tools predict its reactivity and applications.

From a chemical perspective, Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate exhibits notable stability under standard conditions, making it suitable for multistep synthetic processes. Its formyl group allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. Such properties are critical for industries exploring "fragment-based drug design" or "scaffold hopping strategies," as noted in recent publications.

The agrochemical sector leverages this compound for developing next-generation pesticides with improved environmental profiles. With increasing regulatory scrutiny on traditional agrochemicals, Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate offers a pathway to safer alternatives. Queries like "pyrazole-based fungicides" or "biodegradable crop protectants" underscore its role in addressing global food security challenges.

Market analyses indicate rising investments in custom synthesis of Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate, driven by its applications in contract research organizations (CROs) and academic labs. Suppliers often highlight its compatibility with microwave-assisted synthesis and flow chemistry, techniques gaining traction for their efficiency and scalability. These advancements align with the broader shift toward Industry 4.0 in chemical manufacturing.

In conclusion, Ethyl 3-Formyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 40995-39-9) stands at the intersection of innovation and practical utility. Its applications span drug development, agrochemical innovation, and material science, making it a compound of enduring significance. As research continues to uncover new uses, its role in sustainable chemistry and advanced manufacturing will likely expand further.